The first organically templated open-framework metal-sulfites with layered and three-dimensional diamondoid structures†‡
Chemical Communications Pub Date: 2015-11-16 DOI: 10.1039/C5CC07874A
Abstract
The crystallographic signatures and characterization data of two novel organically templated open-framework zinc-sulfites (NH3CH2CH2NH3)[Zn3(SO3)4], 1, and (CN3H6)2[Zn(SO3)2], 2, are reported for the first time, synthesized under hydrothermal conditions using different amines, namely, ethylenediamine and guanidine, to generate 2D (for 1) and 3D (for 2) assemblies with 4-, 6-, 8- and 12-membered rings.
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